3,3,4,4-tetrafluoropentanoic acid
Description
3,3,4,4-tetrafluoropentanoic acid is a chemical compound with the CAS Number: 2228927-90-8 . It has a molecular weight of 174.1 . It is typically in powder form .
Molecular Structure Analysis
The InChI code for 3,3,4,4-tetrafluoropentanoic acid is1S/C5H6F4O2/c1-4(6,7)5(8,9)2-3(10)11/h2H2,1H3,(H,10,11) . This code represents the molecular structure of the compound.
Safety and Hazards
The safety information available indicates that 3,3,4,4-tetrafluoropentanoic acid is potentially dangerous. It has been assigned the GHS05 and GHS07 pictograms, indicating that it can cause skin corrosion/burns/eye damage and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, fumes, mist, spray, vapors, and washing skin thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3,3,4,4-tetrafluoropentanoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "1,1,2,2-tetrafluoroethane", "sodium hydroxide", "sulfuric acid", "potassium permanganate", "acetic acid", "hydrogen peroxide", "sodium chloride", "sodium bicarbonate", "pentanoic acid" ], "Reaction": [ "1. Conversion of 1,1,2,2-tetrafluoroethane to 1,1,2,2-tetrafluoroethanol using sodium hydroxide and sulfuric acid", "2. Oxidation of 1,1,2,2-tetrafluoroethanol to 2,2,3,3-tetrafluoropropanal using potassium permanganate", "3. Conversion of 2,2,3,3-tetrafluoropropanal to 2,2,3,3-tetrafluoropropanoic acid using acetic acid and hydrogen peroxide", "4. Conversion of 2,2,3,3-tetrafluoropropanoic acid to 3,3,4,4-tetrafluoropentanoic acid using sodium chloride and sodium bicarbonate followed by acidification with sulfuric acid" ] } | |
CAS RN |
2228927-90-8 |
Product Name |
3,3,4,4-tetrafluoropentanoic acid |
Molecular Formula |
C5H6F4O2 |
Molecular Weight |
174.1 |
Purity |
95 |
Origin of Product |
United States |
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